Cas no 218594-74-2 (Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)-)

• Product Name: Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)-
• CAS No: 218594-74-2
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD09608106
• CID: 858674
• PubChem ID: 53338712
• Update Time: 2025-10-28

Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)-
• (3R)-3-(METHOXYMETHYL)MORPHOLINE HYDROCHLORIDE
• (R)-3-(Methoxymethyl)morpholine HCl
• (3R)-3-(Methoxymethyl)morpholine
• (3R)-3-Methoxymethyl-morpholine HCl
• (R)-3-(Methoxymethyl)morpholine
• (R)-3-(Methoxymethyl)morpholine hydrochloride
• (R)-3-Methoxymethyl-morpholine hydrochloride
• 3-Methoxymethyl-morpholine hydrochloride
• CS-0061891
• DS-3799
• 218594-74-2
• ROHMLTGBCWLCIW-FYZOBXCZSA-N
• DTXSID70693463
• AKOS016843286
• WCB58288
• SCHEMBL3946341
• (3R)-3-(Methoxymethyl)morpholine--hydrogen chloride (1/1)
• (3R)-3-(methoxymethyl)morpholine;hydrochloride
• MFCD09608106
• (R)-3-(Methoxymethyl)morpholinehydrochloride
• 696582-88-4

• MDL： MFCD09608106
• Inchi： 1S/C6H13NO2.ClH/c1-8-4-6-5-9-3-2-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： ROHMLTGBCWLCIW-FYZOBXCZSA-N
• SMILES： Cl.O1CCN[C@H](COC)C1

Computed Properties

• Exact Mass: 167.07142
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)-

Introduction to Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- (CAS No. 218594-74-2)

Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- (CAS No. 218594-74-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of morpholine, a six-membered heterocyclic compound with a unique combination of functional groups that contribute to its diverse biological activities. The presence of the (3R)-configuration and the methoxymethyl substituent on the morpholine ring imparts specific stereochemical properties that are crucial for its pharmacological profile.

The chemical structure of Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- is characterized by a morpholine ring with a methoxymethyl group attached at the 3-position. The hydrochloride salt form ensures enhanced solubility and stability, making it suitable for various pharmaceutical applications. The compound's chiral nature is particularly important in drug development, as enantiomers can exhibit different biological activities and pharmacokinetic properties.

Recent studies have highlighted the potential of Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- in several therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity in modulating GABA receptors, which are implicated in conditions such as anxiety and epilepsy.

In addition to its role in drug synthesis, Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- has been explored for its potential as a lead compound in the development of antiviral agents. Research conducted at the University of California demonstrated that this compound and its derivatives exhibited antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibiting viral replication by interfering with key viral enzymes.

The pharmacokinetic properties of Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- have also been extensively studied. In vitro and in vivo experiments have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it an attractive candidate for further optimization and development into therapeutic agents.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have indicated that Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in humans. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease models.

The synthetic route to produce Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- is well-documented in the literature. A common approach involves the asymmetric synthesis of the chiral morpholine derivative using chiral catalysts or auxiliaries. This method ensures high enantiomeric purity, which is essential for pharmaceutical applications where enantiomeric purity can significantly impact efficacy and safety.

In conclusion, Morpholine, 3-(methoxymethyl)-, hydrochloride, (3R)- (CAS No. 218594-74-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and chiral properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders and viral infections. Ongoing research continues to uncover new applications and optimize its pharmacological profile.